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Compound of Interest

Compound Name: 3-Aminopropyiltriethoxysilane

Cat. No.: B15543147

(3-Aminopropyl)triethoxysilane, commonly abbreviated as APTES, is an organosilicon
compound extensively utilized by researchers, scientists, and drug development professionals.
[1] Its bifunctional nature, featuring a terminal primary amine and a hydrolyzable triethoxysilyl
group, makes it a versatile coupling agent for a wide array of applications.[1] This guide
provides an in-depth overview of the core chemical and physical properties of APTES.

Core Chemical and Physical Properties

APTES is a colorless to pale yellow liquid at room temperature.[1] It is characterized by its
ability to functionalize surfaces, promoting adhesion between inorganic substrates and organic
polymers.[1][2] Key quantitative data for APTES are summarized in the table below.

Property Value Source
Chemical Formula CoH23NOsSi [11[31[4][5]
Molecular Weight 221.37 g/mol [11[31[6]
Linear Formula H2N(CH2)3Si(OCzHs)3 [41[6]
Density 0.946 g/mL at 25 °C [11[7]
Boiling Point 217 °C [L1031[7]
Melting Point -70 °C [11[3]
CAS Number 919-30-2 [1][6]
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Chemical Structure and Reactivity

The structure of APTES allows it to act as a molecular bridge. The triethoxysilyl group can
hydrolyze in the presence of moisture to form reactive silanol groups. These silanols can then
condense with hydroxyl groups on the surface of inorganic materials like glass and silica,
forming stable siloxane bonds (-Si-O-Si-). The aminopropyl group at the other end of the
molecule provides a reactive site for covalent attachment to organic molecules.

Below is a diagram representing the chemical structure of APTES.
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Chemical structure of (3-Aminopropyl)triethoxysilane (APTES).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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